Cas no 5433-13-6 (Carbamimidothioic acid,1,9-nonanediyl ester, dihydrobromide (9CI))

• Product Name: Carbamimidothioic acid,1,9-nonanediyl ester, dihydrobromide (9CI)
• CAS No: 5433-13-6
• MF: C₁₁H₂₅BrN₄S₂
• MW: 357.376998662949
• CID: 384458
• PubChem ID: 54601183
• Update Time: 2025-04-19

Carbamimidothioic acid,1,9-nonanediyl ester, dihydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,1,9-nonanediyl ester, dihydrobromide (9CI)
• 9-carbamimidoylsulfanylnonyl carbamimidothioate,hydrobromide
• NSC-29213
• DTXSID80713085
• NSC29213
• 5433-13-6
• Nonane-1,9-diyl dicarbamimidothioate--hydrogen bromide (1/1)

• Inchi： 1S/C11H24N4S2.BrH/c12-10(13)16-8-6-4-2-1-3-5-7-9-17-11(14)15;/h1-9H2,(H3,12,13)(H3,14,15);1H
• InChI Key： MROZSXBXJWKTDZ-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCCCCCCCSC(=N)N

Computed Properties

• Exact Mass: 276.14452
• Monoisotopic Mass: 356.07040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 99.74